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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal Safety Data Sheet (SDS) or professional safety consultation. Always
refer to the specific SDS provided by the manufacturer and follow all applicable safety
regulations.

Introduction

Solvent Violet 38, an anthraquinone-based dye, sees application in the coloring of various
materials, including plastics, resins, and synthetic fibers.[1] Its chemical name is 1,4-bis[(2,6-
dibromo-4-methylphenyl)amino]anthraquinone.[2][3][4] This guide provides a comprehensive
overview of the available health and safety information for Solvent Violet 38, with a focus on
data relevant to research and development environments. Due to a notable lack of specific
toxicological data for this compound, a cautious approach to handling is strongly advised.

Chemical and Physical Properties

A summary of the physical and chemical properties of Solvent Violet 38 is presented in Table
1. This information is crucial for understanding its behavior under various experimental
conditions and for safe handling and storage.

Table 1: Physical and Chemical Properties of Solvent Violet 38
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Property Value Reference

Appearance Purple powder or liquid [51[6]

Molecular Formula C28H18Br4aN202 [L1[3151[7]

Molecular Weight 734.07 g/mol [11051[7]

CAS Number 63512-14-1, 68239-76-9 (21417181 L0][ 1 1]
Colour Index 615665 [5][6]

Insoluble in water. Slightly
N soluble in alcohol. Soluble in
Solubility [5]
acetone, chloroform, benzene,

xylene, and toluene.

Boiling Point 687.4°C at 760 mmHg [31[7]
Flash Point 369.5°C [3107]
Density 1.889 g/cm3 [31[7]
Vapor Pressure 9.57E-19 mmHg at 25°C [7]

LogP (Octanol-Water Partition
o 9.762 [31[7]
Coefficient)

Toxicological Information

A significant finding from the review of available safety literature is the widespread lack of
specific toxicological data for Solvent Violet 38. Most Safety Data Sheets (SDS) report "no
data available" for key toxicological endpoints. This absence of data necessitates a highly
precautionary approach to handling.

Table 2: Summary of Toxicological Data for Solvent Violet 38
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Endpoint

Result

Reference

Acute Oral Toxicity

No data available

[2]

Acute Dermal Toxicity

No data available

[2]

Acute Inhalation Toxicity

No data available

[2]

Skin Corrosion/Irritation

No data available

[2]

Serious Eye Damage/Irritation

Causes serious eye irritation
(GHS Category 2)

[2]

Respiratory or Skin

Sensitization

No data available

[2]

Germ Cell Mutagenicity

No data available

[2]

Carcinogenicity

No data available

[2]

Reproductive Toxicity

No data available

[2]

Specific Target Organ Toxicity
(Single Exposure)

No data available

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[2]

Aspiration Hazard

No data available

[2]

Read-Across Toxicological Assessment

In the absence of direct data, information from structurally similar compounds can provide

insights into potential hazards. A 13-week toxicology study on 1-amino-2,4-

dibromoanthraquinone, an intermediate in dye production, revealed significant toxicity in rats.

[12]

Key findings from this study include:

e Hepatotoxicity: Treated rats exhibited chronic toxic hepatitis, characterized by

hepatocytomegaly, centrilobular vacuolar degeneration and necrosis, regenerative nodules,

and bile duct hyperplasia.[12]
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» Nephrotoxicity: Hyaline droplet degeneration in the proximal convoluted tubules of the
kidneys was observed in male rats.[12]

o Other Effects: Uterine atrophy in female rats, anemia, and thymic atrophy were also noted at
higher doses.[12]

Given the structural similarities, it is prudent to consider that Solvent Violet 38 may pose
similar risks to the liver and kidneys upon prolonged or repeated exposure.

Hazard Identification and Handling

The primary identified hazard for Solvent Violet 38 is serious eye irritation.[2] However, due to
the lack of comprehensive toxicological data, it should be handled as a substance with
unknown toxicity.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when working with Solvent
Violet 38.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(USs).

Wear impervious, chemical-resistant gloves
Skin Protection (e.g., nitrile rubber). Wear protective clothing to

prevent skin contact.

If dust or aerosols are generated, use a NIOSH-
Respiratory Protection approved respirator with an appropriate

particulate filter.

Handling and Storage
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» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[4] Avoid
generating dust or aerosols.[4] Wash hands thoroughly after handling.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep
away from oxidizing agents and sources of ignition.

Experimental Protocols

While specific experimental data for Solvent Violet 38 is scarce, this section outlines the
standard methodologies for key toxicological assessments that would be relevant for this
substance.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This in vitro test method utilizes a reconstructed human epidermis model to assess the
potential of a substance to cause skin irritation.

Methodology:

Test System: A three-dimensional human epidermis model (e.g., EpiDerm™, EpiSkin™) is
used.

o Application: The test substance is applied topically to the surface of the skin model.
 Incubation: The treated tissue is incubated for a defined period.

 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT
assay), which measures mitochondrial activity. A reduction in cell viability below a certain
threshold indicates irritation potential.

Acute Eye Irritation/Corrosion (OECD 405)

This in vivo test is designed to determine the potential of a substance to cause irritation or
corrosion to the eye.

Methodology:
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o Test Animal: Typically, albino rabbits are used.

o Application: A single dose of the test substance is applied to the conjunctival sac of one eye.
The other eye serves as a control.

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for
signs of irritation, including redness, swelling, and corneal opacity.

e Scoring: The severity of the lesions is scored to classify the substance's irritation potential.

Ecological Information

Similar to the toxicological data, there is a significant lack of information regarding the
ecological effects of Solvent Violet 38.

Table 4: Summary of Ecotoxicological Data

Endpoint Result Reference
Toxicity to Fish No data available [2]

Toxicity to Daphnia and other _

Aquatic Invertebrates No data available 2l

Toxicity to Algae No data available [2]
Persistence and Degradability No data available [2]
Bioaccumulative Potential No data available [2]

Mobility in Soil No data available [2]

Given its high LogP value, there is a potential for bioaccumulation.[3][7] Therefore, release into
the environment should be strictly avoided.

Visualization of Safety Workflow

The following diagram illustrates a logical workflow for the hazard assessment and safe
handling of a substance with limited safety data, such as Solvent Violet 38.
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Caption: Hazard Assessment and Safe Handling Workflow for Solvent Violet 38.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15135746?utm_src=pdf-body-img
https://www.benchchem.com/product/b15135746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The available health and safety information for Solvent Violet 38 is limited, with a significant
lack of empirical toxicological and ecotoxicological data. The only formally identified hazard is
serious eye irritation. However, based on data from a structurally related compound, there is a
potential for liver and kidney toxicity with repeated exposure. Therefore, a highly conservative
approach to handling is warranted. Researchers, scientists, and drug development
professionals must adhere to strict engineering controls, utilize comprehensive personal
protective equipment, and treat this substance as having unknown toxicity. All waste containing
Solvent Violet 38 should be disposed of as hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Solvent Violet 38: A Technical Health and Safety Guide
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135746#health-and-safety-information-for-solvent-
violet-38]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15135746#health-and-safety-information-for-solvent-violet-38
https://www.benchchem.com/product/b15135746#health-and-safety-information-for-solvent-violet-38
https://www.benchchem.com/product/b15135746#health-and-safety-information-for-solvent-violet-38
https://www.benchchem.com/product/b15135746#health-and-safety-information-for-solvent-violet-38
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15135746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

